Cas no 1002032-51-0 ((4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine)

• Product Name: (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine
• CAS No: 1002032-51-0
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• MDL: MFCD04967135
• CID: 3058856
• PubChem ID: 7017051
• Update Time: 2025-11-02

(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-ethyl-2 H -pyrazol-3-ylmethyl)-methyl-amine
• AKOS B007417
• ART-CHEM-BB B007417
• (4-CHLORO-2-ETHYL-2 H-PYRAZOL-3-YLMETHYL)-METHYL-AMINE
• 1-(4-CHLORO-1-ETHYL-1H-PYRAZOL-5-YL)-N-METHYLMETHANAMINE
• (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine
• 1002032-51-0
• (4-Chloro-2-ethyl-2H-pyrazol-3-ylmethyl)-methyl-amine
• DB-016491
• EN300-228477
• [(4-CHLORO-2-ETHYLPYRAZOL-3-YL)METHYL](METHYL)AMINE
• N-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl]-N-methylamine
• MFCD04967135
• CS-0034064
• STK312167
• 1-(4-chloro-2-ethylpyrazol-3-yl)-N-methylmethanamine
• AKOS000308117
• FS-1898
• 1H-Pyrazole-5-methanamine, 4-chloro-1-ethyl-N-methyl-
• [(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl](methyl)amine

• MDL： MFCD04967135
• Inchi： 1S/C7H12ClN3/c1-3-11-7(5-9-2)6(8)4-10-11/h4,9H,3,5H2,1-2H3
• InChI Key： VJKNPGWYVOONIE-UHFFFAOYSA-N
• SMILES： ClC1C=NN(CC)C=1CNC

Computed Properties

• Exact Mass: 173.0719751Da
• Monoisotopic Mass: 173.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 254.6±25.0 °C at 760 mmHg
• Flash Point: 107.8±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine

Comprehensive Guide to (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine (CAS No. 1002032-51-0)

(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine is a specialized chemical compound with the CAS number 1002032-51-0. This compound belongs to the pyrazole derivatives family, which is widely studied for its potential applications in pharmaceuticals, agrochemicals, and material sciences. The molecular structure features a chloro-substituted pyrazole ring combined with an ethyl group and a methylamine moiety, making it a versatile intermediate in organic synthesis.

The chemical properties of (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine include a molecular weight of approximately 188.66 g/mol and a distinct chloro-ethyl-pyrazole backbone. Its solubility, stability, and reactivity make it suitable for various research and industrial applications. Researchers often explore its potential as a building block for more complex molecules, particularly in drug discovery and agrochemical formulations.

One of the most searched questions related to this compound is: "What are the applications of (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine?" This reflects the growing interest in its utility. Current trends indicate that pyrazole derivatives are gaining attention due to their role in developing new therapeutic agents and crop protection chemicals. For instance, similar compounds have been investigated for their anti-inflammatory and antimicrobial properties, aligning with the global demand for innovative healthcare solutions.

From an industrial perspective, CAS 1002032-51-0 is often utilized in custom synthesis and pharmaceutical intermediates. Companies specializing in fine chemicals and contract research organizations (CROs) frequently seek this compound for preclinical studies. Its unique structure allows for modifications that can lead to patentable molecules, making it valuable in competitive markets.

Another trending topic is the synthetic pathways for (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine. Researchers and chemists often search for efficient synthesis methods to produce this compound with high yield and purity. Recent advancements in green chemistry have also spurred interest in environmentally friendly production techniques, reducing waste and energy consumption.

In the context of market dynamics, the demand for CAS 1002032-51-0 is influenced by the growth of the pharmaceutical and agrochemical sectors. Regions like North America, Europe, and Asia-Pacific are key players in its production and consumption. The compound's supply chain involves specialized chemical manufacturers and distributors, ensuring its availability for research institutions and industrial laboratories.

For those interested in purchasing (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine, it is essential to verify the certificate of analysis (CoA) and ensure compliance with regulatory standards. Reputable suppliers provide detailed technical data sheets (TDS) and material safety data sheets (MSDS), which are critical for safe handling and storage.

In summary, (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine (CAS 1002032-51-0) is a highly specialized compound with significant potential in multiple industries. Its unique chemical structure and versatile applications make it a subject of ongoing research and commercial interest. As the demand for innovative chemical solutions grows, this compound is likely to remain a key player in advanced scientific developments.